N~1~,N~1~,N~3~,N~3~-Tetrabenzyl-2-oxopropanediamide

• CAS No.: 87898-63-3
• Molecular Formula: C31H28N2O3
• Molecular Weight: 476.6 g/mol
• IUPAC Name: N,N,N',N'-tetrabenzyl-2-oxopropanediamide
• InChI: InChI=1S/C31H28N2O3/c34-29(30(35)32(21-25-13-5-1-6-14-25)22-26-15-7-2-8-16-26)31(36)33(23-27-17-9-3-10-18-27)24-28-19-11-4-12-20-28/h1-20H,21-24H2
• InChI Key: PLHKOVPOKDQERX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)C(=O)C(=O)N(CC3=CC=CC=C3)CC4=CC=CC=C4

Description

N~1~,N~1~,N~3~,N~3~-Tetrabenzyl-2-oxopropanediamide: is an organic compound with a complex structure that includes multiple benzyl groups attached to a central diamide core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N1,N~1~,N~3~,N~3~-Tetrabenzyl-2-oxopropanediamide typically involves the reaction of benzylamine with a suitable precursor such as oxalyl chloride. The reaction is carried out under controlled conditions to ensure the formation